![molecular formula C19H20F2N4O2S B2600178 2-((1H-indol-3-yl)thio)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide CAS No. 2034518-72-2](/img/structure/B2600178.png)
2-((1H-indol-3-yl)thio)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1H-indol-3-yl)thio)-N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20F2N4O2S and its molecular weight is 406.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antimicrobial Applications
Research on derivatives of 1,3,4-oxadiazole and indole compounds demonstrates significant antibacterial and antimicrobial activities. For example, the synthesis of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and related compounds showed notable antibacterial efficacy, suggesting their utility in combating microbial infections (Ramalingam, Ramesh, & Sreenivasulu, 2019). Similarly, another study on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides highlighted their antimicrobial and hemolytic activity, emphasizing the chemical framework's versatility for developing new antimicrobial agents (Gul et al., 2017).
Anticancer Potential
Compounds featuring indole and oxadiazole units have been investigated for their anticancer properties. A study on new imidazothiadiazole analogs, structurally related to the compound of interest, showed promising cytotoxic activities against various cancer cell lines, suggesting potential applications in cancer research (Abu-Melha, 2021). Another significant study on indole-based 1,3,4-oxadiazoles as EGFR and COX-2 inhibitors highlighted their substantial anticancer activity, particularly against colorectal, lung adenocarcinoma, and melanoma cell lines (Sever et al., 2020).
Enzyme Inhibition and Biological Assessments
Further studies on the biological assessment of 1,3,4-oxadiazole derivatives, incorporating various functionalities, have demonstrated their potential in enzyme inhibition and as candidates for therapeutic agents. For instance, research on the synthesis and anticonvulsant evaluation of indoline derivatives containing aryloxadiazole amine and benzothiazole acetamide has opened new avenues for developing anticonvulsant medications (Nath et al., 2021).
Properties
IUPAC Name |
N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(1H-indol-3-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F2N4O2S/c20-19(21)7-5-12(6-8-19)18-24-17(27-25-18)10-23-16(26)11-28-15-9-22-14-4-2-1-3-13(14)15/h1-4,9,12,22H,5-8,10-11H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTGZLKCFTITPQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NOC(=N2)CNC(=O)CSC3=CNC4=CC=CC=C43)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.